Cas no 898229-70-4 (methyl 2-methyl-5-sulfamoylfuran-3-carboxylate)

• Product Name: methyl 2-methyl-5-sulfamoylfuran-3-carboxylate
• CAS No: 898229-70-4
• MF: C₇H₉NO₅S
• MW: 219.215060949326
• CID: 5984112
• PubChem ID: 68913954
• Update Time: 2025-06-07

methyl 2-methyl-5-sulfamoylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-sulfamoylfuran-3-carboxylic acid methyl ester
• 3-Furancarboxylic acid, 5-(aminosulfonyl)-2-methyl-, methyl ester
• methyl 2-methyl-5-sulfamoylfuran-3-carboxylate
• SCHEMBL4105044
• MFCD27931801
• EN300-2004381
• 2-Methyl-5-sulfamoyl-furan-3-carboxylic acid methyl ester
• 4-Methoxycarbonyl-5-methylfuran-2-sulfonamide
• 898229-70-4

• Inchi： 1S/C7H9NO5S/c1-4-5(7(9)12-2)3-6(13-4)14(8,10)11/h3H,1-2H3,(H2,8,10,11)
• InChI Key： QFCORFMSHFHDFN-UHFFFAOYSA-N
• SMILES： O1C(S(N)(=O)=O)=CC(C(OC)=O)=C1C

Computed Properties

• Exact Mass: 219.02014356g/mol
• Monoisotopic Mass: 219.02014356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.411±0.06 g/cm3(Predicted)
• Boiling Point: 392.6±52.0 °C(Predicted)
• pka: 9.59±0.60(Predicted)